Cas no 766454-72-2 (8-Quinolinol, 5-[(methyl-2-propynylamino)methyl]-)

• Product Name: 8-Quinolinol, 5-[(methyl-2-propynylamino)methyl]-
• CAS No: 766454-72-2
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 537453
• PubChem ID: 6918822
• Update Time: 2025-04-19

8-Quinolinol, 5-[(methyl-2-propynylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol, 5-[(methyl-2-propynylamino)methyl]-
• 5-[[methyl(prop-2-ynyl)amino]methyl]quinolin-8-ol
• 5-((Methyl(prop-2-yn-1-yl)amino)methyl)quinolin-8-ol
• DTXSID70426091
• VAR-10300
• SB17079
• 766454-72-2
• BDBM36551
• 5-[N-methyl-N-propargylaminomethyl]-8-hydroxyquinoline
• Chelator, M30
• SCHEMBL112398
• CHEMBL3291021

• Inchi： 1S/C14H14N2O/c1-3-9-16(2)10-11-6-7-13(17)14-12(11)5-4-8-15-14/h1,4-8,17H,9-10H2,2H3
• InChI Key： FQFLPZZATVCNLA-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C2=CC=CN=C21)CN(C)CC#C

Computed Properties

• Exact Mass: 226.110613074g/mol
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.4Ų